![molecular formula C10H13N3O B7907289 (4-Azidobutoxy)benzene](/img/structure/B7907289.png)
(4-Azidobutoxy)benzene
Overview
Description
(4-Azidobutoxy)benzene is a useful research compound. Its molecular formula is C10H13N3O and its molecular weight is 191.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-Azidobutoxy)benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Azidobutoxy)benzene including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic/Inorganic Hybrid Structures of Benzene : Marwitz et al. (2009) discussed benzene and its derivatives as fundamental molecules in chemistry, highlighting their applications in biomedical research and materials science. The study also explores the chemistry and properties of organic/inorganic hybrid structures related to benzene, such as 1,2-dihydro-1,2-azaborines (Marwitz et al., 2009).
Oxidative Dehydrogenation of Aromatic Amines : Ma et al. (2012) developed a method for preparing azobenzenes from aromatic amines, demonstrating the synthesis of azo compounds under mild conditions. This research indicates the versatility of benzene derivatives in chemical synthesis (Ma et al., 2012).
Poly(6-azulenylethynyl)benzene Derivatives : Ito et al. (2003) synthesized a series of poly(6-azulenylethynyl)benzene derivatives, investigating their redox behavior and liquid crystalline properties. This study highlights the functional diversity of benzene derivatives in material science applications (Ito et al., 2003).
Thermotropic Liquid Crystalline Polycarbonates : Sun et al. (1993) explored the synthesis and properties of thermotropic liquid crystalline poly(azomethine-carbonate)s based on benzene derivatives, indicating their potential in materials research (Sun et al., 1993).
Degradation of Benzene in Aqueous Solution : Fu et al. (2016) investigated the degradation of benzene in groundwater remediation, highlighting the environmental applications of benzene-related research (Fu et al., 2016).
properties
IUPAC Name |
4-azidobutoxybenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O/c11-13-12-8-4-5-9-14-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPBLZSBUZGDDKT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCCCN=[N+]=[N-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Azidobutoxy)benzene |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.